Cas no 102854-63-7 (4-(trifluoromethyl)-2,5-dihydrofuran-2-one)

• Product Name: 4-(trifluoromethyl)-2,5-dihydrofuran-2-one
• CAS No: 102854-63-7
• MF: C₅H₃F₃O₂
• MW: 152.071332216263
• MDL: MFCD23381704
• CID: 1133371
• PubChem ID: 13499113
• Update Time: 2025-05-22

4-(trifluoromethyl)-2,5-dihydrofuran-2-one Chemical and Physical Properties

Names and Identifiers

• 2(5H)-Furanone, 4-(trifluoromethyl)-
• 3-(trifluoromethyl)-2H-furan-5-one
• 4-(Trifluoromethyl)furan-2(5H)-one
• 4-Trifluoromethyl-5H-furan-2-one
• 4-Trifluoromethyl-2(5H)-furanone
• 4-trifluoromethyl-2-(5H)-furanone
• SY237799
• 4-(trifluoromethyl)-2,5-dihydrofuran-2-one
• 102854-63-7
• DTXSID60542299
• EN300-207014
• AS-62644
• LZEDCESLESUNKB-UHFFFAOYSA-N
• AKOS017344741
• CEA85463
• MFCD23381704
• AC2742

• MDL： MFCD23381704
• Inchi： 1S/C5H3F3O2/c6-5(7,8)3-1-4(9)10-2-3/h1H,2H2
• InChI Key： LZEDCESLESUNKB-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=O)OC1)(F)F

Computed Properties

• Exact Mass: 152.00849
• Monoisotopic Mass: 152.00851382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 0.7

Experimental Properties

• PSA: 26.3

Additional information on 4-(trifluoromethyl)-2,5-dihydrofuran-2-one

Comprehensive Overview of 4-(Trifluoromethyl)-2,5-dihydrofuran-2-one (CAS No. 102854-63-7): Properties, Applications, and Industry Trends

4-(Trifluoromethyl)-2,5-dihydrofuran-2-one (CAS No. 102854-63-7) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural and electronic properties. The presence of the trifluoromethyl group (-CF₃) enhances its lipophilicity and metabolic stability, making it a valuable building block in drug discovery. This compound belongs to the class of dihydrofuranones, which are known for their versatility in organic synthesis and material science applications.

In recent years, the demand for fluorinated organic compounds has surged, driven by their applications in biomedical research and crop protection. The 4-(trifluoromethyl)-2,5-dihydrofuran-2-one scaffold is particularly notable for its role in designing enzyme inhibitors and bioactive molecules. Researchers are increasingly exploring its potential in targeted drug delivery systems, a hot topic in precision medicine. Additionally, its stability under physiological conditions makes it a candidate for pro-drug development, aligning with the growing interest in sustainable chemistry.

The synthesis of CAS 102854-63-7 typically involves catalytic fluorination or ring-closing metathesis strategies, which are widely discussed in green chemistry forums. Its molecular weight (168.07 g/mol) and logP value (indicating moderate lipophilicity) are critical parameters for ADMET profiling, a frequent search query among medicinal chemists. The compound’s IR and NMR spectra data are often referenced in spectroscopic databases, highlighting its utility in structural elucidation studies.

From an industrial perspective, 4-(trifluoromethyl)-2,5-dihydrofuran-2-one is gaining traction in the fine chemicals sector. Companies specializing in custom synthesis frequently list it as a high-value intermediate, catering to R&D laboratories focused on novel therapeutics. Its compatibility with microwave-assisted synthesis—a trending technique in process optimization—further boosts its appeal. Notably, patent filings related to its derivatives have increased, particularly in anticancer and antiviral applications, reflecting broader market trends.

Environmental and regulatory considerations are also pivotal. The compound’s REACH compliance status and biodegradability profile are frequently searched topics, underscoring the industry’s shift toward eco-friendly chemicals. Analytical methods for its quantification, such as HPLC and GC-MS, are well-documented, addressing the needs of quality control professionals. Furthermore, its storage recommendations (e.g., under inert atmosphere) align with laboratory safety standards, a recurring concern in chemical handling discussions.

In conclusion, 4-(trifluoromethyl)-2,5-dihydrofuran-2-one (CAS No. 102854-63-7) exemplifies the intersection of innovation and practical utility in modern chemistry. Its multifaceted applications—from drug design to material science—coupled with its alignment with sustainability goals, ensure its relevance in both academic and industrial settings. As AI-driven molecular modeling and high-throughput screening advance, this compound is poised to play an even greater role in next-generation chemical solutions.